![molecular formula C25H21FO6 B7549972 2-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-4-fluorophenyl 2-methoxybenzoate](/img/structure/B7549972.png)
2-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-4-fluorophenyl 2-methoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-4-fluorophenyl 2-methoxybenzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DMFPB-MB or DMFPB.
Mechanism of Action
DMFPB-MB acts as a CB1 receptor agonist, which means that it binds to and activates the receptor. This leads to the activation of various downstream signaling pathways, which ultimately result in the physiological effects associated with CB1 activation.
Biochemical and Physiological Effects:
DMFPB-MB has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been found to induce analgesia, reduce inflammation, and modulate appetite and food intake. Additionally, it has been shown to have anxiolytic and antidepressant-like effects.
Advantages and Limitations for Lab Experiments
DMFPB-MB has several advantages for use in lab experiments. It exhibits high binding affinity and selectivity for the CB1 receptor, which allows for precise targeting and manipulation of the receptor. Additionally, it has been found to be relatively stable and easy to synthesize.
However, there are also some limitations associated with the use of DMFPB-MB in lab experiments. It has been found to exhibit some degree of toxicity, which may limit its use in certain applications. Additionally, its effects on other receptors and signaling pathways have not been extensively studied, which may limit its potential applications.
Future Directions
There are several potential future directions for research involving DMFPB-MB. One area of interest is the development of more potent and selective CB1 receptor agonists based on the structure of DMFPB-MB. Additionally, the potential therapeutic applications of DMFPB-MB in various diseases and disorders, such as chronic pain and mood disorders, warrant further investigation. Finally, the effects of DMFPB-MB on other signaling pathways and receptors should be studied to gain a more comprehensive understanding of its mechanisms of action.
Synthesis Methods
DMFPB-MB can be synthesized using a multistep process involving various chemical reactions. One of the most commonly used methods involves the condensation of 3,4-dimethoxybenzaldehyde with 2-fluorobenzoic acid, followed by the addition of acetic anhydride and pyridine to yield the final product.
Scientific Research Applications
DMFPB-MB has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit potent binding affinity for the cannabinoid receptor CB1, which is involved in various physiological processes such as pain perception, appetite regulation, and mood modulation.
Properties
IUPAC Name |
[2-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-4-fluorophenyl] 2-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21FO6/c1-29-21-7-5-4-6-18(21)25(28)32-22-13-10-17(26)15-19(22)20(27)11-8-16-9-12-23(30-2)24(14-16)31-3/h4-15H,1-3H3/b11-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNLKSSQYNNWELL-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)C2=C(C=CC(=C2)F)OC(=O)C3=CC=CC=C3OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)C2=C(C=CC(=C2)F)OC(=O)C3=CC=CC=C3OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21FO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.